2-(2,4-Dichloro-6-morpholin-4-yl-pyrimidin-5-yloxy)-ethanol

• Molecular Formula: C10H13Cl2N3O3
• Molecular Weight: 294.13 g/mol
• IUPAC Name: 2-(2,4-dichloro-6-morpholin-4-ylpyrimidin-5-yl)oxyethanol
• InChI: InChI=1S/C10H13Cl2N3O3/c11-8-7(18-6-3-16)9(14-10(12)13-8)15-1-4-17-5-2-15/h16H,1-6H2
• InChI Key: SNUAMKFXSNFDFK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C(=NC(=N2)Cl)Cl)OCCO

Description

2-(2,4-Dichloro-6-morpholin-4-yl-pyrimidin-5-yloxy)-ethanol is a useful research compound. Its molecular formula is C10H13Cl2N3O3 and its molecular weight is 294.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2,4-dichloro-6-morpholin-4-yl-pyrimidin-5-yloxy)-acetic acid ethyl ester (188 mg, 0.56 mmol) in THF (2.5 mL) at −78° C. was added DIBAL-H (2.0 mL, 2.0 mmol, 1M solution in THF) and the resulting mixture warmed to 0° C. over 30 minutes. The reaction mixture was quenched with methanol and Rochelle's salt (1M aqueous solution) and the aqueous extracted with ethyl acetate. The combined organic extracts were dried (Na2SO4) and concentrated in vacuo affording 2-(2,4-Dichloro-6-morpholin-4-yl-pyrimidin-5-yloxy)-ethanol as an oil (156 mg, 95%). LCMS: RT=2.60 min, [M+H]+=294/296/298.